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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Ailancoumarin
E, a natural product isolated from the plant Ailanthus altissima. This document includes
tabulated NMR, IR, and MS data, comprehensive experimental protocols for its isolation and
characterization, and a visual representation of the analytical workflow. Ailancoumarin E, also
known as Altissimacoumarin E, belongs to the coumarin class of compounds, which are of
significant interest in medicinal chemistry due to their diverse biological activities.

Spectroscopic Data

The structural elucidation of Ailancoumarin E was achieved through a combination of
spectroscopic technigues. The following tables summarize the key data obtained from Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry
(MS).

Nuclear Magnetic Resonance (NMR) Data

The 'H and 3C NMR spectra were recorded on a Bruker Avance 500 spectrometer (500 MHz
for *H and 125 MHz for 13C) in deuterated chloroform (CDCIsz). Chemical shifts (d) are reported

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15574826#bc-rfq
https://www.benchchem.com/product/b15574826/docs?utm_src=pdf-body#ailancoumarin-e-a-comprehensive-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b15574826/docs?utm_src=pdf-body#ailancoumarin-e-a-comprehensive-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b15574826/docs?utm_src=pdf-body#ailancoumarin-e-a-comprehensive-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b15574826/docs?utm_src=pdf-body#ailancoumarin-e-a-comprehensive-spectroscopic-and-methodological-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

in parts per million (ppm) relative to the solvent peak, and coupling constants (J) are in Hertz

(Hz).

Table 1: *H NMR Spectroscopic Data for Ailancoumarin E (500 MHz, CDCls)

Position o (ppm) Multiplicity J (Hz)
3 6.23 d 9.5
4 7.61 d 9.5
5 6.54 S

1 4.60 d 6.5
2' 5.51 t 6.5
4' 2.10 m

5' 2.10 m

6' 5.08 t 7.0
8' 1.75 S

9' 1.67 S

10 1.59 S

6-OCHs 3.89 S

| 8-OCHs | 4.01 | s||

Table 2: 13C NMR Spectroscopic Data for Ailancoumarin E (125 MHz, CDCIs)
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Position o (ppm)
2 160.8
3 113.2
4 143.5
4a 111.9
5 102.8
6 145.2
7 143.0
8 142.1
8a 140.0
1 69.8
2' 119.5
3 142.0
4 39.6
5' 26.3
6' 123.8
7 132.0
8' 25.7
9' 17.7
10 16.5
6-OCHs 61.8
| 8-OCHs | 56.3 |

Infrared (IR) and Mass Spectrometry (MS) Data

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The IR spectrum was obtained on a Nicolet 5700 FT-IR spectrometer. The high-resolution
mass spectrum (HR-ESI-MS) was recorded on an Agilent 6210 TOF mass spectrometer.

Table 3: IR and MS Spectroscopic Data for Ailancoumarin E

Technique Data

3448, 2924, 1728, 1610, 1573, 1458, 1383,

IR (KBr, cm~1) 1275, 1128

| HR-ESI-MS | m/z 381.1625 [M+Na]* (calculated for C20H2606Na, 381.1627) |

Experimental Protocols

The following sections detail the methodologies employed for the extraction, isolation, and
spectroscopic analysis of Ailancoumarin E from Ailanthus altissima.

Plant Material and Extraction

The stem bark of Ailanthus altissima was collected and air-dried. The dried material was then
ground into a coarse powder. This powder was extracted with 95% ethanol at room
temperature. The resulting extract was concentrated under reduced pressure to yield a crude
residue.

Isolation of Ailancoumarin E

The crude ethanol extract was suspended in water and partitioned successively with petroleum
ether, ethyl acetate (EtOAc), and n-butanol. The ethyl acetate fraction, which showed promising
activity in preliminary screenings, was subjected to further purification.

This fraction was chromatographed on a silica gel column, eluting with a gradient of petroleum
ether and ethyl acetate. Fractions were collected and monitored by thin-layer chromatography
(TLC). Fractions containing compounds with similar TLC profiles were combined. The
combined fractions containing Ailancoumarin E were further purified by repeated column
chromatography over silica gel and preparative TLC to yield the pure compound.

Spectroscopic Analysis
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Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectra, along with 2D NMR
experiments (COSY, HSQC, and HMBC), were recorded on a Bruker Avance 500
spectrometer. Samples were dissolved in deuterated chloroform (CDCIs), and chemical shifts
were referenced to the residual solvent signals.

Infrared (IR) Spectroscopy: The IR spectrum was recorded on a Nicolet 5700 FT-IR
spectrometer using potassium bromide (KBr) pellets.

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-
MS) was performed on an Agilent 6210 Time-of-Flight (TOF) mass spectrometer in positive ion
mode.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the isolation and
spectroscopic characterization of Ailancoumarin E.
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Caption: Experimental workflow for Ailancoumarin E.

¢ To cite this document: BenchChem. [Ailancoumarin E: A Comprehensive Spectroscopic and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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